![molecular formula C12H14N2OS B1500844 1-(1,3-Benzothiazol-2-yl)piperidin-3-ol CAS No. 1065484-19-6](/img/structure/B1500844.png)
1-(1,3-Benzothiazol-2-yl)piperidin-3-ol
Overview
Description
1-(1,3-Benzothiazol-2-yl)piperidin-3-ol is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Orexin Receptor Antagonist
One study investigates a novel orexin 1 and 2 receptor antagonist, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), developed for insomnia treatment. The study focuses on its disposition and metabolism in humans, revealing its principal route of metabolism and the presence of specific metabolites. This research underscores the therapeutic potential of benzothiazole and piperidine derivatives in the treatment of sleep disorders (Renzulli et al., 2011).
Neuroprotective Activity in Stroke
Lubeluzole, a benzothiazole compound, was assessed for its efficacy and safety in treating ischemic stroke. This multicenter, double-blind, placebo-controlled study aimed to evaluate lubeluzole's neuroprotective activity, showing a nonsignificant effect on mortality but resulting in improved clinical outcomes compared to placebo, without raising safety concerns (Grotta, 1997).
Antipsychotic Potential
The antipsychotic potential of ST2472, a novel compound with a piperazine and benzothiazole structure, was explored in the context of prepulse inhibition (PPI), a measure used to study antipsychotic drugs. This research suggests that ST2472 exhibits significant antipsychotic properties, indicating the utility of benzothiazole and piperidine derivatives in psychiatric medication development (Lombardo, Stasi, & Borsini, 2009).
Sigma Receptor Scintigraphy in Breast Cancer
A study on the use of N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) for sigma receptor scintigraphy in patients with suspected primary breast cancer showcases the application of piperidine derivatives in cancer diagnostics. This research highlights the potential for specific piperidine compounds to visualize primary breast tumors, demonstrating the relevance of these derivatives in oncological research (Caveliers et al., 2002).
Environmental and Health Implications
Research into benzothiazoles in indoor air and their implications for inhalation exposure indicates the widespread use and potential health impacts of benzothiazole derivatives. This study, which found benzothiazoles in all indoor air samples from various locations, underscores the environmental persistence and potential exposure risks associated with these compounds, which may also inform considerations for similar chemical derivatives (Wan, Xue, & Kannan, 2016).
Properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)piperidin-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c15-9-4-3-7-14(8-9)12-13-10-5-1-2-6-11(10)16-12/h1-2,5-6,9,15H,3-4,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGDWWUXZYYFYIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC3=CC=CC=C3S2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90671440 | |
Record name | 1-(1,3-Benzothiazol-2-yl)piperidin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90671440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1065484-19-6 | |
Record name | 1-(1,3-Benzothiazol-2-yl)piperidin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90671440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.